Cas no 1536760-94-7 (2,3,4-Trifluoro-5-methylaniline)

• Product Name: 2,3,4-Trifluoro-5-methylaniline
• CAS No: 1536760-94-7
• MF: C₇H₆F₃N
• MW: 161.124452114105
• CID: 4701632
• Update Time: 2023-08-15

2,3,4-Trifluoro-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2,3,4-TRIFLUORO-5-METHYLANILINE
• 2,3,4-Trifluoro-5-methylaniline

• Inchi： 1S/C7H6F3N/c1-3-2-4(11)6(9)7(10)5(3)8/h2H,11H2,1H3
• InChI Key： VKILKXREWPWNGG-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C=C1C)N)F)F

Computed Properties

• Exact Mass: 161.04523368 g/mol
• Monoisotopic Mass: 161.04523368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26
• Molecular Weight: 161.12